Cas no 18794-78-0 (Thiophene, 2-heptyl-)

Thiophene, 2-heptyl- structure
Thiophene, 2-heptyl- structure
Product Name:Thiophene, 2-heptyl-
CAS No:18794-78-0
MF:C11H18S
MW:182.325622081757
CID:150686
PubChem ID:87794
Update Time:2025-04-19

Thiophene, 2-heptyl- Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 2-heptyl-
    • 2-(N-HEPTYL)THIOPHENE
    • 2-heptylThiophene
    • 2-n-Heptylthiophene
    • Einecs 242-581-5
    • 5-Bromo-2-n-heptylthiophene
    • 2-Bromo-5-n-heptylthiophene
    • AKOS005266508
    • FGGZOCMVJAJPMH-UHFFFAOYSA-N
    • 2-heptyl-thiophene
    • NS00048155
    • SCHEMBL159475
    • 18794-78-0
    • FT-0693389
    • DTXSID10172121
    • Q63392789
    • 4,4-BIS(3-CARBOXY-4-CHLOROPHENYL-AMINO)TRITYLCHLORIDE
    • Inchi: 1S/C11H18S/c1-2-3-4-5-6-8-11-9-7-10-12-11/h7,9-10H,2-6,8H2,1H3
    • InChI Key: FGGZOCMVJAJPMH-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CCCCCCC

Computed Properties

  • Exact Mass: 182.113
  • Monoisotopic Mass: 182.113
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 0.9560 (estimate)
  • Melting Point: -29.15°C (estimate)
  • Boiling Point: 240.76°C (estimate)
  • Flash Point: 71.3°C
  • Refractive Index: 1.5022 (estimate)

Thiophene, 2-heptyl- Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD